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Compound of Interest

Compound Name:
1-(2,2-

Dimethoxyethyl)cyclopropanol

CAS No.: 832142-15-1

Cat. No.: B3286659

Get Quote

Executive Summary
Immediate Action Required: Handle 1-(2,2-Dimethoxyethyl)cyclopropanol as a Flammable

Liquid and Irritant.[1][2] Waste Classification: Non-Halogenated Organic Solvent (unless mixed

with halogenated species). Critical Restriction:STRICTLY SEGREGATE FROM ACIDS. The

molecule contains an acid-labile acetal group and a strained cyclopropane ring; contact with

acidic waste streams can trigger exothermic hydrolysis, ring-opening, and the release of

volatile aldehydes.

Chemical Profile & Hazard Identification
To dispose of this chemical safely, one must understand its reactivity profile. It is not merely a

solvent; it is a functionalized intermediate with two specific points of instability.
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Feature Structural Moiety Risk Implication

Ring Strain
Cyclopropanol Ring (~27.5

kcal/mol strain energy)

Susceptible to radical ring-

opening and oxidation.[1]

Potential for rapid energy

release if subjected to strong

initiators.

Acid Sensitivity 2,2-Dimethoxyethyl (Acetal)

Hydrolyzes in the presence of

acid to form acetaldehyde

derivatives and alcohols.[1]

This reaction is exothermic.

Flammability Organic Skeleton

High vapor pressure; vapors

may form explosive mixtures

with air.[3][4] Flash point is

typically <60°C for this class.

GHS Classification (Derived)
Flammable Liquids: Category 3 (H226)[1][2][5]

Skin Corrosion/Irritation: Category 2 (H315)[1][2][5]

Serious Eye Damage/Irritation: Category 2A (H319)[5]

Pre-Disposal Stabilization
Before transferring to a central waste facility, the material must be stable.

A. Purity Verification
If the material is a crude product from a Kulinkovich reaction (a common synthesis route for

substituted cyclopropanols), it may contain residual Titanium (IV) isopropoxide or magnesium

salts.[1]

Action: Quench any active metal residues with saturated aqueous ammonium chloride (
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) or sodium sulfate decahydrate (

) before placing in the organic waste container.

Reasoning: Residual Lewis acids (Ti species) can catalyze the decomposition of the

cyclopropanol ring or the acetal functionality within the waste drum.

B. pH Check
Ensure the solution is Neutral (pH 6-8).

Protocol: Dip a pH strip into the aliquot.

Correction: If acidic, neutralize carefully with saturated Sodium Bicarbonate (

) until evolution of gas ceases.

Warning: Do not over-basify; strong bases can also degrade cyclopropanols under heating,

though they are generally more stable to base than acid.[1]

Waste Stream Classification & Segregation
Proper segregation prevents "in-drum" incompatibility incidents.

Decision Logic for Segregation
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Safety Constraint

Start: 1-(2,2-Dimethoxyethyl)cyclopropanol

Is it mixed with other solvents?

Does the mixture contain Halogens?
(DCM, Chloroform, etc.)

Yes

CRITICAL: Is the waste stream Acidic?

No (Pure)

Stream A: Halogenated Organic Waste

Yes No

Stream B: Non-Halogenated Organic Waste

No (pH 6-8) Action: Neutralize with NaHCO3

Yes (pH < 6)

Click to download full resolution via product page

Figure 1: Segregation logic emphasizing the exclusion of acidic contaminants.

Waste Codes (RCRA - USA)
D001: Ignitable Waste (Flash point < 60°C).[1]

Note: If the material is dissolved in a specific solvent (e.g., Methanol, Toluene), add the

corresponding F-codes (e.g., F003, F005).[1]
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Step-by-Step Disposal Protocol
Step 1: Container Selection

Recommended: Amber Glass bottles or Safety Steel Cans (Type I).

Acceptable: HDPE (High-Density Polyethylene) is chemically compatible with acetals and

cyclopropanols, provided no strong acids are present.[1]

Avoid: LDPE or unrated plastic containers which may swell with organic solvents.

Step 2: Labeling
Affix a hazardous waste label with the following details:

Chemical Name: 1-(2,2-Dimethoxyethyl)cyclopropanol Solution.[1]

Constituents: List primary solvent (e.g., "in Diethyl Ether") and approximate % concentration.

Hazards: FLAMMABLE, IRRITANT.[2]

Step 3: Accumulation
Store in a Flammable Safety Cabinet.

Ensure the container is grounded during transfer to prevent static discharge, as

cyclopropanol vapors are flammable.[4][6]

Ventilation: Perform all transfers inside a certified chemical fume hood.

Step 4: Final Disposal (Service Provider)
Method: High-temperature incineration.[1]

Why: Incineration ensures the complete destruction of the strained ring and the acetal,

converting them to

and

.[1]
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Do NOT: Do not use sanitary sewer disposal (drain) or evaporation.

Emergency Procedures
Accidental Release (Spill)[4][7][8]

Evacuate & Ventilate: Remove ignition sources immediately.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. If the spill is large (>500 mL), use a

half-mask respirator with organic vapor cartridges.

Containment: Dike the spill using Vermiculite or Sand.[1]

Contraindication: Do not use acid-based spill kits (often pink/red indicators) as they may

react with the acetal. Use neutral absorbents only.

Cleanup: Scoop absorbed material into a disposable container (bucket) labeled "Hazardous

Waste: Flammable Debris." Clean the surface with soap and water.[4][7][8]

Exposure[4][8][11][12]
Skin: Wash immediately with soap and water for 15 minutes. Cyclopropanols are lipophilic

and can penetrate skin.

Eyes: Rinse with water for 15 minutes, lifting eyelids.[7][9] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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